Cas no 445-30-7 (Homarine)

• Product Name: Homarine
• CAS No: 445-30-7
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 330084
• Update Time: 2025-04-19

Homarine Chemical and Physical Properties

Names and Identifiers

• Pyridinium,2-carboxy-1-methyl-, inner salt
• Homarine
• 1-methylpyridin-1-ium-2-carboxylate
• Homarine-d3
• 1-methyl-2-carboxy-pyridine
• 1-methylpyridinium-2-carboxylate
• 2-carboxy-1-methyl-pyridinium betaine
• 2-Carboxy-1-methylpyridinium Inner Salt
• 2-Pyridinecarboxylic Acid Methoinner Salt
• 2-Pyridinecarboxylic Acid N-Methylbetaine
• N-methyl-2-carboxypyridinium
• N-methyl-2-carboxy-pyridinium betaine
• n-methylpicolinic acid

• Inchi： 1S/C7H7NO2/c1-8-5-3-2-4-6(8)7(9)10/h2-5H,1H3
• InChI Key： BRTLKRNVNFIOPJ-UHFFFAOYSA-N
• SMILES： [O-]C(C1C=CC=C[N+]=1C)=O

Computed Properties

• Exact Mass: 137.04800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• PSA: 44.01000
• LogP: -1.12540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids